Cas no 2229359-63-9 (O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine)

• Product Name: O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine
• CAS No: 2229359-63-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6228162
• PubChem ID: 165619502
• Update Time: 2025-06-08

O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine
• EN300-1862410
• O-[1-(3-phenyl-1H-pyrazol-4-yl)ethyl]hydroxylamine
• 2229359-63-9

• Inchi： 1S/C11H13N3O/c1-8(15-12)10-7-13-14-11(10)9-5-3-2-4-6-9/h2-8H,12H2,1H3,(H,13,14)
• InChI Key： XDXYDTHTYKKZKH-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=NNC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.9Ų

Additional information on O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine

Introduction to O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2229359-63-9)

O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229359-63-9, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure, characterized by a 3-phenyl-1H-pyrazol-4-yl moiety linked to an ethylhydroxylamine group, positions it as a versatile intermediate in synthetic chemistry and drug discovery.

The 3-phenyl-1H-pyrazol-4-yl substituent is a key pharmacophore that contributes to the compound's potential biological activity. Pyrazole derivatives are well-documented for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The phenyl ring further enhances the compound's interactability with biological targets, making it an attractive candidate for medicinal chemistry investigations. Recent studies have highlighted the importance of pyrazole-based compounds in modulating enzyme activity and receptor binding, which aligns with the growing interest in O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine as a lead structure.

In the context of modern drug development, the synthesis and characterization of such compounds are critical steps toward identifying new therapeutic entities. The CAS number 2229359-63-9 serves as a unique identifier for this chemical entity, facilitating its tracking in academic and industrial research settings. The compound's structural features suggest potential applications in targeting diseases associated with dysregulated cellular signaling pathways. For instance, the hydroxylamine group is known to participate in hydrogen bonding interactions, which could be leveraged to enhance binding affinity to biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine with greater accuracy. Molecular modeling studies indicate that this compound may exhibit favorable interactions with proteins involved in metabolic and inflammatory processes. Such insights are invaluable for designing targeted interventions against chronic diseases. Moreover, the compound's stability under various conditions makes it suitable for further derivatization, allowing chemists to explore its potential as a building block for more complex molecules.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles in drug design. The 3-phenyl-1H-pyrazol-4-yl moiety is particularly noteworthy for its ability to modulate biological pathways through precise steric and electronic interactions. This has spurred interest in developing analogs of O-1-(3-phenyl-1H-pyrazol-4-yl)ethylhydroxylamine that exhibit enhanced efficacy or reduced toxicity. Researchers are exploring synthetic routes that optimize yield and purity while maintaining the integrity of the key pharmacophore.

From a synthetic perspective, the preparation of O-1-(3-phenyl-1H-pyrazol-4-y)ethylhydroxylamine involves multi-step organic transformations that require careful optimization. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring system efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, ensuring high-quality intermediates for subsequent functionalization. The hydroxylamine group introduces additional synthetic challenges due to its reactivity but also offers opportunities for further derivatization into more complex pharmacological entities.

The biological evaluation of O-(3-phénylpyrazol)-4-yethylhydroxylemine (CAS No. 2229359_63_9) has been ongoing in several research laboratories worldwide. Preliminary data suggest that this compound demonstrates promising activity against certain disease models, although further studies are needed to fully elucidate its mechanism of action. The integration of high-throughput screening technologies has accelerated the process of identifying potential therapeutic applications for this molecule. Such approaches allow researchers to assess a wide range of biological activities simultaneously, providing valuable insights into the compound's multifaceted properties.

In conclusion,O-(3-phénylpyrazol)-4-yethylhydroxylemine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological relevance. The combination of computational modeling, synthetic chemistry expertise, and rigorous biological testing underscores its importance as a candidate for drug development. As research continues to uncover new applications for this compound,CAS No 22293596_63_9 will remain at the forefront of medicinal chemistry investigations.